Cas no 1260649-61-3 (tert-butyl 3-hydroxy-3-prop-2-enylpyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-hydroxy-3-prop-2-enylpyrrolidine-1-carboxylate
• CAS No: 1260649-61-3
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• MDL: MFCD11976501
• CID: 4565447
• PubChem ID: 91757217
• Update Time: 2024-11-04

tert-butyl 3-hydroxy-3-prop-2-enylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-allyl-3-hydroxypyrrolidine-1-carboxylate
• 1-Pyrrolidinecarboxylic acid, 3-hydroxy-3-(2-propen-1-yl)-, 1,1-dimethylethyl ester
• tert-butyl 3-hydroxy-3-prop-2-enylpyrrolidine-1-carboxylate
• 3-Allyl-1-Boc-pyrrolidin-3-ol
• 1-Boc-3-hydroxy-3-prop-2-enylpyrrolidine
• TERT-BUTYL 3-HYDROXY-3-(PROP-2-EN-1-YL)PYRROLIDINE-1-CARBOXYLATE
• 1260649-61-3
• DB-151947
• EN300-393712
• W11347
• MFCD11976501
• AKOS027255841
• DTXSID001130509
• SY125353
• AS-69389
• 3-Hydroxy-3-(2-propen-1-yl)-1-pyrrolidinecarboxylic acid 1,1-dimethylethyl ester
• SCHEMBL17763768
• tert-butyl3-allyl-3-hydroxypyrrolidine-1-carboxylate

• MDL： MFCD11976501
• Inchi： 1S/C12H21NO3/c1-5-6-12(15)7-8-13(9-12)10(14)16-11(2,3)4/h5,15H,1,6-9H2,2-4H3
• InChI Key： YDPNQGABOGKVRF-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(O)(CC=C)C1

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 299.7±33.0 °C at 760 mmHg
• Flash Point: 135.0±25.4 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

tert-butyl 3-hydroxy-3-prop-2-enylpyrrolidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids